Cas no 5705-25-9 (1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-)

1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl- structure
5705-25-9 structure
Product Name:1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-
CAS No:5705-25-9
MF:C11H12N2O2
MW:204.225182533264
CID:384486
PubChem ID:589560
Update Time:2025-04-19

1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-
    • 7,7-dimethyl-2-oxo-5,8-dihydro-1H-pyrano[4,3-b]pyridine-3-carbonitrile
    • 2H-Pyrano[4,3-b]pyridine-3-carbonitrile, 1,5,7,8-tetrahydro-7,7-dimethyl-2-oxo-
    • 7,7-Dimethyl-2-oxo-1,5,7,8-tetrahydro-2H-pyrano[4,3-b]pyridine-3-carbonitrile
    • DTXSID20343406
    • ChemDiv1_021723
    • 123990-47-6
    • STK831725
    • Cambridge id 5705259
    • CCG-106688
    • AMY2187
    • AKOS005609321
    • HMS648L09
    • CBMicro_029008
    • 2-hydroxy-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
    • 5705-25-9
    • WIOGEJFYWIFDCQ-UHFFFAOYSA-N
    • BIM-0028880.P001
    • SR-01000434059
    • SR-01000434059-1
    • SCHEMBL24373451
    • 1H-Pyrido[3,2-c]pyrane-3-carbonitrile, 2,5,7,8-tetrahydro-7,7-dimethyl-2-oxo-
    • 7,7-Dimethyl-2-oxo-1,5,7,8-tetrahydro-2H-pyrano[4,3-b]pyridine-3-carbonitrile #
    • Inchi: 1S/C11H12N2O2/c1-11(2)4-9-8(6-15-11)3-7(5-12)10(14)13-9/h3H,4,6H2,1-2H3,(H,13,14)
    • InChI Key: WIOGEJFYWIFDCQ-UHFFFAOYSA-N
    • SMILES: O1CC2C=C(C#N)C(NC=2CC1(C)C)=O

Computed Properties

  • Exact Mass: 204.08996
  • Monoisotopic Mass: 204.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.1
  • XLogP3: 0

Experimental Properties

  • Density: 1.24
  • Boiling Point: 473.5°Cat760mmHg
  • Flash Point: 240.2°C
  • Refractive Index: 1.563
  • PSA: 62.12
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